Cas no 874196-92-6 (1-[2-(dimethylamino)ethyl]-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-[2-(dimethylamino)ethyl]-1H-pyrazole-4-carboxylic acid
• CAS No: 874196-92-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD12139631
• CID: 1900586
• PubChem ID: 43565333
• Update Time: 2025-11-01

1-[2-(dimethylamino)ethyl]-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-[2-(dimethylamino)ethyl]-
• 1-[2-(dimethylamino)ethyl]-1H-pyrazole-4-carboxylic acid
• 1-(2-(Dimethylamino)ethyl)-1H-pyrazole-4-carboxylic acid
• BS-47296
• 1-[2-(dimethylamino)ethyl]pyrazole-4-carboxylic acid
• 874196-92-6
• CS-0163397
• 1-(2-Dimethylamino-ethyl)-1H-pyrazole-4-carboxylic acid
• 1-[2-(Dimethylamino)ethyl]-1H-pyrazole-4-carboxylicacid
• GICHVWFADSCFIL-UHFFFAOYSA-N
• SCHEMBL2826039
• E74730
• DB-390583
• EN300-255408
• MFCD12139631

• MDL： MFCD12139631
• Inchi： 1S/C8H13N3O2/c1-10(2)3-4-11-6-7(5-9-11)8(12)13/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： GICHVWFADSCFIL-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1)CCN(C)C)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-[2-(dimethylamino)ethyl]-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-[2-(dimethylamino)ethyl]-1H-pyrazole-4-carboxylic acid (CAS No. 874196-92-6)

1-[2-(dimethylamino)ethyl]-1H-pyrazole-4-carboxylic acid (CAS No. 874196-92-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms, and is further functionalized with a dimethylaminoethyl group and a carboxylic acid moiety. This combination of functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in drug discovery and material science applications.

The increasing interest in 1-[2-(dimethylamino)ethyl]-1H-pyrazole-4-carboxylic acid can be attributed to its potential role in the development of novel therapeutics. Researchers are particularly intrigued by its ability to act as a building block for small-molecule inhibitors, which are critical in targeting specific enzymes or receptors involved in diseases such as cancer, inflammation, and metabolic disorders. The compound's CAS No. 874196-92-6 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary chemical research.

One of the key advantages of 1-[2-(dimethylamino)ethyl]-1H-pyrazole-4-carboxylic acid is its compatibility with modern synthetic methodologies, including click chemistry and cross-coupling reactions. These techniques are widely used in the pharmaceutical industry to streamline the production of complex molecules. Additionally, the compound's carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility has made it a popular choice for medicinal chemists exploring new drug candidates.

In the context of green chemistry, 1-[2-(dimethylamino)ethyl]-1H-pyrazole-4-carboxylic acid has also been studied for its potential to reduce environmental impact. Researchers are investigating its use in sustainable synthesis routes, which minimize waste and energy consumption. This aligns with the growing demand for eco-friendly chemical processes, a topic that resonates strongly with both industry professionals and environmentally conscious consumers.

Another area of interest is the compound's application in material science. Its pyrazole ring and dimethylaminoethyl side chain contribute to its ability to form stable complexes with metals, making it a candidate for the development of coordination polymers and catalysts. These materials have potential uses in electronics, energy storage, and catalysis, further expanding the compound's utility beyond traditional pharmaceutical applications.

For those seeking detailed information on CAS No. 874196-92-6, it is important to note that the compound is commercially available from several suppliers specializing in fine chemicals. Its purity and stability are critical factors for researchers, and proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. Analytical techniques like HPLC and NMR are commonly employed to verify its quality and confirm its structure.

In summary, 1-[2-(dimethylamino)ethyl]-1H-pyrazole-4-carboxylic acid (CAS No. 874196-92-6) is a multifaceted compound with broad applications in drug discovery, material science, and sustainable chemistry. Its unique structural features and adaptability make it a valuable tool for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is likely to remain a focal point of cutting-edge research for years to come.